Cas no 411238-70-5 (Benzene, 1-bromo-2-[(3-methylphenoxy)methyl]-)

• Product name: Benzene, 1-bromo-2-[(3-methylphenoxy)methyl]-
• CAS No: 411238-70-5
• MF: C₁₄H₁₃OBr
• MW: 277.156
• MDL: MFCD07782572
• CID: 3976657
• PubChem ID: 55028017

Benzene, 1-bromo-2-[(3-methylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-[(3-methylphenoxy)methyl]-
• AKOS006037855
• 411238-70-5
• 1-bromo-2-[(3-methylphenoxy)methyl]benzene
• 2-Bromobenzyl-(3-methylphenyl)ether
• 1-Bromo-2-((m-tolyloxy)methyl)benzene
• SCHEMBL2290158

• MDL： MFCD07782572
• Inchi： InChI=1S/C14H13BrO/c1-11-5-4-7-13(9-11)16-10-12-6-2-3-8-14(12)15/h2-9H,10H2,1H3
• InChI Key： NXLFVXUMVVQPGL-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)OCC2=CC=CC=C2Br

Computed Properties

• Exact Mass: 276.01498Da
• Monoisotopic Mass: 276.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų